N-methyl-4-[[methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzamide
Description
N-methyl-4-[[methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzamide is a synthetic organic compound that features a benzamide core structure with a triazole ring and methylated amine groups
Properties
IUPAC Name |
N-methyl-4-[[methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N5O/c1-15-14(20)12-6-4-11(5-7-12)8-18(2)9-13-10-19(3)17-16-13/h4-7,10H,8-9H2,1-3H3,(H,15,20) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAVXWNPBUCTWRQ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=C(C=C1)CN(C)CC2=CN(N=N2)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N5O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-methyl-4-[[methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzamide typically involves multiple steps:
Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving an azide and an alkyne under copper-catalyzed conditions (CuAAC reaction).
Attachment of the Triazole to Benzamide: The triazole ring is then attached to the benzamide core via a nucleophilic substitution reaction, where the triazole’s nitrogen attacks an electrophilic carbon on the benzamide.
Methylation: The final step involves methylation of the amine groups using methyl iodide or a similar methylating agent under basic conditions.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of continuous flow reactors for the cyclization and methylation steps, as well as advanced purification techniques such as recrystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
N-methyl-4-[[methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzamide can undergo several types of chemical reactions:
Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, potentially leading to the formation of N-oxides or other oxidized derivatives.
Reduction: Reduction reactions using agents like lithium aluminum hydride can reduce the amide group to an amine.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzamide core or the triazole ring.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)
Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)
Substitution: Alkyl halides, nucleophiles like amines or thiols
Major Products
Oxidation: N-oxides, hydroxylated derivatives
Reduction: Amines, reduced triazole derivatives
Substitution: Substituted benzamides, modified triazole rings
Scientific Research Applications
N-methyl-4-[[methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzamide has several scientific research applications:
Medicinal Chemistry: The compound can be used as a scaffold for designing new drugs, particularly those targeting enzymes or receptors involving the triazole ring.
Biological Studies: It can be used in studies involving enzyme inhibition, receptor binding, and cellular uptake due to its unique structure.
Materials Science: The compound’s stability and functional groups make it suitable for use in the synthesis of polymers and advanced materials.
Mechanism of Action
The mechanism of action of N-methyl-4-[[methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzamide involves its interaction with specific molecular targets:
Enzyme Inhibition: The triazole ring can mimic natural substrates or inhibitors, binding to the active site of enzymes and inhibiting their activity.
Receptor Binding: The compound can bind to receptors, potentially modulating their activity and affecting cellular signaling pathways.
Comparison with Similar Compounds
Similar Compounds
N-methyl-4-aminobenzamide: Lacks the triazole ring, making it less versatile in terms of biological activity.
4-[[methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzamide: Similar structure but without the N-methyl group, which may affect its binding affinity and reactivity.
Uniqueness
N-methyl-4-[[methyl-[(1-methyltriazol-4-yl)methyl]amino]methyl]benzamide is unique due to the presence of both the triazole ring and the N-methyl groups, which enhance its chemical stability and biological activity. This combination of features makes it a valuable compound for research and potential therapeutic applications.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
